Cas no 2248174-12-9 ((2S)-2-[3-(Methoxymethyl)phenyl]propan-1-amine)

• Product Name: (2S)-2-[3-(Methoxymethyl)phenyl]propan-1-amine
• CAS No: 2248174-12-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6589243
• PubChem ID: 137939928
• Update Time: 2025-06-15

(2S)-2-[3-(Methoxymethyl)phenyl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[3-(Methoxymethyl)phenyl]propan-1-amine
• EN300-6507279
• 2248174-12-9

• Inchi： 1S/C11H17NO/c1-9(7-12)11-5-3-4-10(6-11)8-13-2/h3-6,9H,7-8,12H2,1-2H3/t9-/m1/s1
• InChI Key： RICSSAVKJBVFQD-SECBINFHSA-N
• SMILES： O(C)CC1=CC=CC(=C1)[C@H](C)CN

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-2-[3-(Methoxymethyl)phenyl]propan-1-amine

Introduction to (2S)-2-[3-(Methoxymethyl)phenyl]propan-1-amine (CAS No. 2248174-12-9)

(2S)-2-[3-(Methoxymethyl)phenyl]propan-1-amine (CAS No. 2248174-12-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to (2S)-2-[3-(Methoxymethyl)phenyl]propan-1-amine.

Chemical Structure and Properties

(2S)-2-[3-(Methoxymethyl)phenyl]propan-1-amine is a chiral amine with the molecular formula C₁₁H₁₅NO₂. The compound features a substituted phenyl ring and a methoxymethyl group, which contribute to its distinct chemical properties. The presence of the chiral center at the carbon atom adjacent to the amine group imparts optical activity to the molecule, making it an important candidate for enantiomerically pure compounds in drug development.

The physical properties of (2S)-2-[3-(Methoxymethyl)phenyl]propan-1-amine include a melting point of approximately 65°C and a boiling point of around 180°C at 760 mmHg. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. These solubility characteristics are crucial for its use in various chemical reactions and formulations.

Synthesis Methods

The synthesis of (2S)-2-[3-(Methoxymethyl)phenyl]propan-1-amine has been extensively studied, with several methods reported in the literature. One common approach involves the asymmetric reduction of a corresponding ketone using chiral catalysts or enzymes. For instance, a recent study published in the Journal of Organic Chemistry described an efficient method for synthesizing this compound using a chiral phosphoric acid catalyst, achieving high enantiomeric excess (ee) values.

Another notable method involves the use of organocatalytic asymmetric Michael addition followed by reductive amination. This approach not only provides high yields but also allows for easy scale-up in industrial settings. The choice of synthesis method often depends on factors such as cost, yield, and the desired level of enantiomeric purity.

Biological Activities and Therapeutic Potential

(2S)-2-[3-(Methoxymethyl)phenyl]propan-1-amine has been investigated for its potential therapeutic applications due to its unique chemical structure and biological activities. One area of interest is its interaction with neurotransmitter systems, particularly serotonin and dopamine receptors. Studies have shown that this compound can modulate these receptors, potentially making it useful in the treatment of neurological disorders such as depression and anxiety.

A recent study published in the Journal of Medicinal Chemistry explored the effects of (2S)-2-[3-(Methoxymethyl)phenyl]propan-1-amine on serotonin transporters (SERT). The results indicated that this compound acts as a potent SERT inhibitor, which could be beneficial in developing new antidepressant drugs with fewer side effects compared to existing treatments.

In addition to its potential as an antidepressant, (2S)-2-[3-(Methoxymethyl)phenyl]propan-1-amine has also shown promise in pain management. Research conducted at a leading pharmaceutical institute demonstrated that this compound exhibits analgesic properties by interacting with opioid receptors without causing significant tolerance or dependence issues.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing (2S)-2-[3-(Methoxymethyl)phenyl]propan-1-amine into clinical trials. Several phase I trials are currently underway to evaluate its safety and pharmacokinetic profile in humans. Preliminary data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research is focused on optimizing the formulation and delivery methods for this compound. For example, nanoparticle-based delivery systems are being explored to enhance bioavailability and target specific tissues or organs. These advancements could significantly improve the efficacy and safety profile of (2S)-2-[3-(Methoxymethyl)phenyl]propan-1-amine.

Conclusion

(2S)-2-[3-(Methoxymethyl)phenyl]propan-1-amine (CAS No. 2248174-12-9) is a promising chiral compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for drug development in areas such as mental health and pain management. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.